Cas no 2171372-17-9 (3-cyclopropyl-4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid)

• Product Name: 3-cyclopropyl-4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid
• CAS No: 2171372-17-9
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5955739
• PubChem ID: 165963146
• Update Time: 2025-06-19

3-cyclopropyl-4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid
• 2171372-17-9
• EN300-1578823
• 3-cyclopropyl-4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]butanoic acid

• Inchi： 1S/C28H34N2O5/c1-17(2)25(14-26(31)29-15-19(13-27(32)33)18-11-12-18)30-28(34)35-16-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-10,17-19,24-25H,11-16H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)/t19?,25-/m1/s1
• InChI Key： VIMXAEVKJDZFNN-OPEAARRCSA-N
• SMILES： OC(CC(CNC(C[C@H](C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)C1CC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-cyclopropyl-4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid

Introduction to 3-cyclopropyl-4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid (CAS No. 2171372-17-9)

3-cyclopropyl-4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid, identified by its CAS number 2171372-17-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a cyclopropyl group, an amino acid derivative, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The unique arrangement of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for further research and development in drug discovery.

The structural complexity of 3-cyclopropyl-4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid is not merely a matter of academic curiosity but also holds practical implications for its potential applications. The presence of the cyclopropyl group, for instance, can influence the compound's metabolic stability and binding affinity to biological targets. Meanwhile, the Fmoc moiety is commonly employed in peptide synthesis as a protective group for the amino group, ensuring controlled reaction conditions during drug development processes.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The 3R configuration at the specified position in the molecule suggests a stereochemically defined structure, which is often critical for achieving optimal biological activity. This stereochemical purity makes the compound an attractive subject for medicinal chemists seeking to design molecules with enhanced specificity and efficacy.

One of the most compelling aspects of 3-cyclopropyl-4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid is its potential as a building block in the synthesis of more complex pharmacological agents. The fluorenylmethoxycarbonyl (Fmoc) group provides a versatile handle for further chemical modifications, allowing researchers to attach other functional groups or link it to other molecules to create novel drug candidates. This flexibility is particularly valuable in the context of fragment-based drug design, where small molecules are combined to achieve high-affinity binding to biological targets.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of such complex molecules. By leveraging machine learning algorithms and molecular docking studies, researchers can gain insights into how 3-cyclopropyl-4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid might interact with specific proteins or enzymes. These computational approaches have complemented traditional experimental methods, providing a more efficient pipeline for identifying promising drug candidates.

The compound's structural features also make it an interesting candidate for studying enzyme inhibition or activation mechanisms. The cyclopropyl ring, for example, can serve as a rigid scaffold that mimics natural substrates or products, helping to elucidate enzyme kinetics at an atomic level. Such detailed mechanistic understanding is crucial for designing drugs that not only bind effectively but also exhibit desirable pharmacokinetic properties.

In addition to its potential applications in drug discovery, 3-cyclopropyl-4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid may find utility in materials science and nanotechnology. The fluorene-based moiety is known for its fluorescence properties, which could be exploited in developing luminescent materials or sensors. Furthermore, the compound's ability to undergo controlled chemical modifications opens up possibilities for creating functionalized polymers or coatings with tailored properties.

The synthesis of such complex molecules often presents significant challenges due to multiple stereocenters and sensitive functional groups. However, recent improvements in synthetic methodologies have made it increasingly feasible to produce these compounds on a scalable basis. Techniques such as asymmetric catalysis and chiral auxiliary strategies have been instrumental in achieving high enantiomeric purity, which is essential for pharmaceutical applications.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 3-cyclopropyl-4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid are likely to play an increasingly important role in developing next-generation therapeutics. Their unique structural features offer opportunities for innovation across multiple disciplines, from medicinal chemistry to materials science. By leveraging both experimental and computational approaches, scientists can fully explore the potential of this compound and related derivatives.